Cas no 130609-74-4 (1-(2-ethynylpiperidin-1-yl)ethan-1-one)

• Product Name: 1-(2-ethynylpiperidin-1-yl)ethan-1-one
• CAS No: 130609-74-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD09263914
• CID: 102578
• PubChem ID: 14502708
• Update Time: 2025-05-20

1-(2-ethynylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-ethynyl-1-piperidinyl)-
• Piperidine, 1-acetyl-2-ethynyl- (9CI)
• Piperidine,1-acetyl-2-ethynyl-
• 1-(2-ethynylpiperidin-1-yl)ethan-1-one
• 130609-74-4
• EN300-295583
• 1-(2-ethynylpiperidin-1-yl)ethanone
• SCHEMBL26928055

• MDL： MFCD09263914
• Inchi： 1S/C9H13NO/c1-3-9-6-4-5-7-10(9)8(2)11/h1,9H,4-7H2,2H3
• InChI Key： GTJWFTSLKATWSH-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCCC1C#C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2-ethynylpiperidin-1-yl)ethan-1-one

Chemical Profile of 1-(2-ethynylpiperidin-1-yl)ethan-1-one (CAS No. 130609-74-4)

1-(2-ethynylpiperidin-1-yl)ethan-1-one, identified by its Chemical Abstracts Service registry number CAS No. 130609-74-4, is a significant compound in the realm of medicinal chemistry and pharmacology. This molecule, featuring a piperidine ring conjugated with an acetyl group and an ethynyl substituent, has garnered attention due to its structural versatility and potential therapeutic applications. The unique arrangement of functional groups in this compound positions it as a valuable scaffold for the development of novel bioactive molecules.

The structural framework of 1-(2-ethynylpiperidin-1-yl)ethan-1-one consists of a central piperidine ring, which is a common motif in many pharmacologically active agents. Piperidine derivatives are well-documented for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The presence of an ethynyl group at the 2-position of the piperidine ring introduces additional reactivity, enabling diverse chemical modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

The acetyl group at the 1-position of the ethyl chain further enhances the compound's potential as a drug candidate. Acetyl-substituted piperidine derivatives have been explored in the context of central nervous system (CNS) drugs, where they often exhibit properties such as improved blood-brain barrier penetration and enhanced binding affinity to specific receptors. This combination of structural features makes 1-(2-ethynylpiperidin-1-yl)ethan-1-one a promising candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-(2-ethynylpiperidin-1-yl)ethan-1-one, facilitating its use in both academic research and industrial drug development programs. The ability to introduce various substituents at different positions along the molecular structure allows for the creation of a library of analogs, each with distinct biological activities. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where subtle structural modifications can significantly impact potency and selectivity.

In the context of drug discovery, 1-(2-ethynylpiperidin-1-yl)ethan-1-one has been investigated for its potential role in addressing neurological disorders. Piperidine derivatives are known to interact with receptors and enzymes involved in conditions such as depression, anxiety, and neurodegenerative diseases. The ethynyl group provides a handle for further functionalization, allowing chemists to explore novel mechanisms of action. For instance, incorporating photolabile or bioorthogonal groups could enable site-specific labeling or activation strategies, which are increasingly relevant in precision medicine approaches.

Moreover, the compound's ability to engage with multiple targets simultaneously makes it an attractive candidate for multitarget drug design. In recent years, there has been growing interest in molecules that can modulate more than one biological pathway concurrently, as this approach often leads to synergistic effects and reduced side effects. 1-(2-ethynylpiperidin-1-yl)ethan-1-one fits well within this paradigm, offering a scaffold that can be tailored to interact with various receptors or enzymes involved in complex disease pathways.

The synthesis of 1-(2-ethynylpiperidin-1-yl)ethan-1-one typically involves multi-step organic reactions, starting from commercially available precursors such as piperidine derivatives. Key steps often include nucleophilic substitution reactions to introduce the ethynyl group followed by acetylation to form the final product. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have streamlined these processes, making them more efficient and environmentally friendly.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between 1-(2-ethynylpiperidin-1-yl)ethan-1-one and biological targets. Molecular docking studies can predict how the compound might interact with proteins or enzymes relevant to specific diseases, providing insights into its mechanism of action before experimental validation is undertaken. These computational approaches are increasingly integrated into drug discovery pipelines due to their ability to accelerate the identification of promising candidates.

The pharmacological profile of 1-(2-ethynylpiperidin-1-ylenthanone) is still under active investigation, but preliminary data suggest that it may exhibit properties such as receptor binding affinity and metabolic stability that are favorable for drug development. Additionally, its solubility characteristics and ability to cross biological membranes are critical factors that determine its suitability for therapeutic use. Researchers are also exploring its potential interactions with cytochrome P450 enzymes to assess its metabolic fate and potential for drug-drug interactions.

In conclusion, ical Profile oof (CAS No.)